Cas no 2150-42-7 (Methyl 2,3-dimethoxybenzoate)

Methyl 2,3-dimethoxybenzoate Properties

Names and Identifiers

• Methyl 2,3-dimethoxybenzoate
• Benzoic acid,2,3-dimethoxy-, methyl ester
• 2,3-dimethoxy-benzoic acid methyl ester
• 2.3-Dimethoxy-benzoesaeure-methylester
• Methyl o-veratrate
• o-Veratric acid,methyl ester
• Veratrol-carbonsaeure-(3)-methylester
• CHEMBL2252122
• L245EPX4QQ
• NSC146462
• NS00026882
• Q63409659
• Methyl 2,3-dimethoxybenzoate, 97%
• MFCD00027555
• E78229
• Benzoic acid, 2,3-dimethoxy-, methyl ester
• Methyl 2, 3-dimethoxybenzoate
• METHYL2,3-DIMETHOXYBENZOATE
• DTXSID20175840
• CS-0204651
• NSC-146462
• J-014111
• Methyl 2 pound not3-dimethoxybenzoate
• AKOS003313611
• Benzoic acid,3-dimethoxy-, methyl ester
• A815425
• NSC 146462
• SY002372
• Methyl 2,3-dimethoxy benzoate
• SCHEMBL311487
• dimethoxy benzenecarboxylic acid methyl ester
• 2,3-Dimethoxybenzoic acid methyl ester
• 2150-42-7
• EINECS 218-425-7
• FT-0634071
• o-Veratric acid, methyl ester
• TS-00309
• DB-045599
• STK441379
• +Expand

• MDL： MFCD00027555
• InChIKey： MGLIMPUPAKQITQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12O4/c1-12-8-6-4-5-7(9(8)13-2)10(11)14-3/h4-6H,1-3H3
• SMILES： COC1=CC=CC(=C1OC)C(=O)OC

Computed Properties

• Exact Mass: 196.07400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 196.074
• Heavy Atom Count: 14
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 44.8A^2

Experimental Properties

• LogP: 1.49040
• PSA: 44.76000
• Refractive Index: 1.497
• Boiling Point: 180-185 °C/50 mmHg(lit.)
• Melting Point: 48-52 °C (lit.)
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.119